Cas no 2171491-40-8 (1-(3-sulfanylpropanoyl)azetidine-2-carboxamide)

• Product Name: 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide
• CAS No: 2171491-40-8
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 6511034
• PubChem ID: 165960573
• Update Time: 2025-11-01

1-(3-sulfanylpropanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide
• EN300-1282021
• 2171491-40-8

• Inchi： 1S/C7H12N2O2S/c8-7(11)5-1-3-9(5)6(10)2-4-12/h5,12H,1-4H2,(H2,8,11)
• InChI Key： MNKIDPGUFNBLFP-UHFFFAOYSA-N
• SMILES： SCCC(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide

Introduction to 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide (CAS No. 2171491-40-8)

1-(3-sulfanylpropanoyl)azetidine-2-carboxamide is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number 2171491-40-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The molecular framework of this compound incorporates both sulfanyl and amide functional groups, which are known to contribute to its potential interactions with biological targets.

The structure of 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide consists of an azetidine ring substituted with a 3-sulfanylpropanoyl group at the 1-position and a carboxamide moiety at the 2-position. This arrangement creates a versatile scaffold that can be further modified to enhance its pharmacological properties. The presence of the sulfanyl group introduces a polar and hydrophilic character, while the amide group contributes to hydrogen bonding capabilities, both of which are crucial for drug-receptor interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide has emerged as a compound of interest due to its potential to interact with specific enzymes and receptors. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other therapeutic targets, making it a valuable candidate for further investigation in drug discovery.

One of the most compelling aspects of 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide is its synthetic accessibility. The azetidine ring can be readily functionalized, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly advantageous in medicinal chemistry, where structural modifications can significantly impact biological activity. Researchers have been exploring various synthetic routes to optimize the production of this compound, ensuring that it can be scaled up for more extensive pharmacological studies.

The pharmacological potential of 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide has been further highlighted by its ability to interact with biological systems in multiple ways. The sulfanyl group can engage in electrostatic interactions with negatively charged residues on proteins, while the amide group can form hydrogen bonds with polar regions of biological targets. These interactions are essential for achieving high affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in inflammation and cancer pathways. These findings provide a strong rationale for conducting further experimental validation to assess its therapeutic potential.

In addition to its pharmacological promise, 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide has also attracted attention for its potential applications in chemical biology. The compound's ability to modulate biological processes makes it a useful tool for studying enzyme mechanisms and receptor function. By using this molecule as an inhibitor or modulator, researchers can gain insights into the underlying biology of various diseases, which could lead to the discovery of new therapeutic strategies.

The synthesis and characterization of 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide have been refined through iterative optimization processes. Chemists have focused on improving yield and purity while maintaining the integrity of the molecular framework. These efforts have resulted in more efficient synthetic routes that are suitable for both laboratory-scale production and industrial applications. The availability of high-quality starting materials and well-established protocols has facilitated rapid progress in exploring derivatives of this compound.

As research continues, 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide is expected to play a significant role in the development of new pharmaceuticals. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists will be essential in unlocking its full potential and translating these findings into tangible therapeutic benefits.

The future directions for research on 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide include exploring its efficacy in preclinical models and assessing its safety profile. By conducting rigorous toxicological studies and evaluating its pharmacokinetic properties, researchers can determine whether this compound is suitable for advancing into clinical trials. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems and why it exhibits specific therapeutic effects.

In conclusion, 1-(3-sulfanylpropanoyl)azetidine-2-carboxamide (CAS No. 2171491-40-8) is a fascinating compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its ability to interact with biological targets, makes it a valuable asset in drug discovery efforts. As more research emerges on this molecule, it is likely that new applications and therapeutic uses will be uncovered, contributing to advancements in medicine and biotechnology.